Cas no 951597-99-2 (1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

1-(4-Methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a synthetic organic compound featuring a 1,2,3-triazole core substituted with a 4-methylphenyl group at the 1-position and a propan-2-yl carboxamide moiety at the 4-position. This structure confers potential utility in medicinal chemistry and agrochemical research due to its heterocyclic framework, which is known for bioactivity. The compound's triazole ring offers stability and versatility in binding interactions, while the methylphenyl and isopropylamide groups may enhance lipophilicity and target specificity. It serves as a valuable intermediate for the development of pharmacologically active molecules, particularly in the exploration of enzyme inhibitors or receptor modulators. Its synthetic accessibility further supports its use in structure-activity relationship studies.

1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide structure

951597-99-2 structure

Product Name:1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide

CAS No:951597-99-2

MF:C₁₃H₁₆N₄O

MW:244.292342185974

CID:5331602

PubChem ID:20973758

Update Time:2025-10-13

1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- AKOS005730024
- STL126854
- F6609-5342
- 1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
- 951597-99-2
- Inchi： 1S/C13H16N4O/c1-9(2)14-13(18)12-8-17(16-15-12)11-6-4-10(3)5-7-11/h4-9H,1-3H3,(H,14,18)
- InChI Key： YGSDVHXXXYYPAX-UHFFFAOYSA-N
- SMILES： O=C(C1=CN(C2C=CC(C)=CC=2)N=N1)NC(C)C

Computed Properties

Exact Mass: 244.13241115g/mol
Monoisotopic Mass: 244.13241115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 59.8Å²

1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-5342-2μmol	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-5342-5μmol	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-5342-10μmol	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-5342-20μmol	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-5342-1mg	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	1mg	$54.0	2023-09-07
Life Chemicals	F6609-5342-2mg	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	2mg	$59.0	2023-09-07
Life Chemicals	F6609-5342-3mg	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	3mg	$63.0	2023-09-07
Life Chemicals	F6609-5342-4mg	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	4mg	$66.0	2023-09-07
Life Chemicals	F6609-5342-5mg	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	5mg	$69.0	2023-09-07
Life Chemicals	F6609-5342-10mg	1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide	951597-99-2	10mg	$79.0	2023-09-07